Cas no 73901-01-6 (2,4-Dinitrobenzenesulfonamide)

2,4-Dinitrobenzenesulfonamide Properties

Names and Identifiers

• 2,4-Dinitrobenzenesulfonamide
• Benzenesulfonamide, 2,4-dinitro-
• 2,4-dinitrobenzene-1-sulfonamide
• AC1Q557C
• AGN-PC-00EP3Z
• ANW-67759
• CTK2H0807
• MolPort-004-304-744
• HMMRSEKWXWQVIW-UHFFFAOYSA-N
• 1470AC
• NE19610
• ST24038679
• GS0949
• DS-16528
• 73901-01-6
• F52573
• EN300-60073
• DTXSID90448134
• C6H5N3O6S
• A917110
• SCHEMBL1219754
• YCA90101
• CS-0157169
• AKOS000139837
• MFCD09733471
• DB-337910
• DTXCID60398955
• +Expand

• MDL： MFCD09733471
• InChIKey： HMMRSEKWXWQVIW-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3O6S/c7-16(14,15)6-2-1-4(8(10)11)3-5(6)9(12)13/h1-3H,(H2,7,14,15)
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])[N+](=O)[O-])(N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 246.98990606g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 246.98990606g/mol
• Heavy Atom Count: 16
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 160